Cas no 477716-66-8 (Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI))
477716-66-8 structure
Product Name:Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI)
CAS No:477716-66-8
MF:C8H10N2O2S
MW:198.242200374603
CID:931363
PubChem ID:21933567
Update Time:2025-04-19
Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI)
- VCHSXBSMDDLEET-UHFFFAOYSA-N
- SCHEMBL3246512
- Acetic acid,[(3-amino-2-pyridinyl)thio]-,methyl ester(9ci)
- 477716-66-8
- 3-amino-2-(methoxycarbonyl)methylthiopyridine
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- Inchi: 1S/C8H10N2O2S/c1-12-7(11)5-13-8-6(9)3-2-4-10-8/h2-4H,5,9H2,1H3
- InChI Key: VCHSXBSMDDLEET-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)C1C(=CC=CN=1)N
Computed Properties
- Exact Mass: 198.046
- Monoisotopic Mass: 198.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.5A^2
- XLogP3: 0.9
Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
477716-66-8 (Acetic acid, [(3-amino-2-pyridinyl)thio]-, methyl ester (9CI)) Related Products
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